2-(3-Aminopropyl)pyridazin-3-one

• IUPAC Name: 2-(3-aminopropyl)pyridazin-3-one
• InChI: InChI=1S/C7H11N3O/c8-4-2-6-10-7(11)3-1-5-9-10/h1,3,5H,2,4,6,8H2
• InChI Key: VIGUGFSSJHJYKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCCN
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol

Description

2-(3-Aminopropyl)pyridazin-3-one is a derivative of pyridazin-3(2H)-one. Pyridazin-3(2H)-one derivatives have attracted the attention of medicinal chemists due to their diverse pharmacological activities. They are known for their antihypertensive, platelet aggregation inhibitory, cardiotonic activities, and some are also well known for their pronounced analgesic, anti-inflammatory, antinociceptive, and antiulcer activities.

Synthesis Analysis

The synthesis of pyridazin-3(2H)-one derivatives involves the reaction of hydrazine or aryl hydrazines either with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds. A general route for the synthesis of a novel class of pyridazin-3-one derivatives involves the reaction in acetic anhydride between 3-oxo-2-arylhydrazonopropanals and some active methylene compounds like p-nitrophenylacetic acid and cyanoacetic acid.

Molecular Structure Analysis

The molecular structure of 2-(3-Aminopropyl)pyridazin-3-one can be found in various databases such as PubChem.

Chemical Reactions Analysis

The chemical reactions involving pyridazin-3(2H)-one derivatives are diverse. For instance, the synthesis of novel fused pyridazines has been realized starting from 1,3-diketones involving a Diaza–Wittig reaction as a key step.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-(3-Aminopropyl)pyridazin-3-one can be found in various databases such as PubChem.

Scientific Research Applications

Anti-inflammatory Activity

. For instance, the 3,4-dihydro-7-methyl-2H-pyridazino[4,5-b]-1,4-thiazin-8(7H)-one was prepared from intramolecular cyclization of 4-chloro-5-[2-chloroethyl-amino]-2-methyl-3(2H)-pyridaziones with sodium sulfide. .

Cardiovascular Effects

. A novel optically pure pyridazinone derivative has been reported as a nonprostanoid PGI2 agonist. .

Analgesic and Antinociceptive Activities

.

Antiulcer Activities

, providing potential therapeutic benefits for gastrointestinal disorders.

Antidiabetic and Anticonvulsant Activities

.

Antiasthmatic and Antimicrobial Activities

, indicating their potential in treating respiratory disorders and infections.

Antidepressant Activity

.

Anticancer Activity

, suggesting their potential use in cancer therapy.

Mechanism of Action

The mechanism of action of pyridazin-3(2H)-one derivatives is diverse and depends on the specific derivative. For example, a novel optically pure pyridazinone derivative has been reported as a nonprostanoid PGI2 agonist. It inhibited ADP-induced aggregation of human platelets with an IC50 value of 0.081 lm and has high oral bioavailability (56 %) with a long half life (4.3 h) in rats.

Future Directions

Pyridazin-3(2H)-one derivatives have shown diverse pharmacological activities, suggesting that this privileged skeleton should be extensively studied for therapeutic benefits. The recent advances in the chemistry of pyridazine, an important representative of six-membered nitrogen heterocycles, further suggest potential future directions.